Cas no 753922-08-6 (1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester)
1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester
- tert-butyl 6-(benzyloxy)-3-methyl-1H-indazole-1-carboxylate
- 1h-indazole-1-carboxylic acid,3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester
- 753922-08-6
- tert-butyl 3-methyl-6-phenylmethoxyindazole-1-carboxylate
- TERT-BUTYL 6-(BENZYLOXY)-3-METHYLINDAZOLE-1-CARBOXYLATE
- DB-130678
- G11624
- 6-Benzyloxy-3-methyl-indazole-1-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C20H22N2O3/c1-14-17-11-10-16(24-13-15-8-6-5-7-9-15)12-18(17)22(21-14)19(23)25-20(2,3)4/h5-12H,13H2,1-4H3
- InChI Key: OHUGEITWYFXHTH-UHFFFAOYSA-N
- SMILES: O(C(N1C2C=C(C=CC=2C(C)=N1)OCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 338.16316
- Monoisotopic Mass: 338.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 53.35
1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FRGH-500mg |
6-Benzyloxy-3-methyl-indazole-1-carboxylic acid tert-butyl ester |
753922-08-6 | 97% | 500mg |
$414.00 | 2024-04-21 | |
| 1PlusChem | 1P01FRGH-1g |
6-Benzyloxy-3-methyl-indazole-1-carboxylic acid tert-butyl ester |
753922-08-6 | 97% | 1g |
$684.00 | 2024-04-21 | |
| A2B Chem LLC | AY14241-500mg |
6-Benzyloxy-3-methyl-indazole-1-carboxylic acid tert-butyl ester |
753922-08-6 | 97% | 500mg |
$336.00 | 2024-04-19 | |
| A2B Chem LLC | AY14241-1g |
6-Benzyloxy-3-methyl-indazole-1-carboxylic acid tert-butyl ester |
753922-08-6 | 97% | 1g |
$547.00 | 2024-04-19 |
1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester
1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-, 1,1-dimethylethyl ester
The compound 1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-, 1,1-dimethylethyl ester (CAS No. 753922-08-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indazole derivatives, which have been extensively studied due to their unique structural properties and biological activities. The indazole ring system, characterized by its fused benzene and pyrazole moieties, serves as a versatile scaffold for the development of novel compounds with diverse functionalities.
The indazole core of this compound is further modified with a 3-methyl group and a phenylmethoxy substituent at the 6-position. These substituents significantly influence the electronic properties and stereochemistry of the molecule, making it an attractive candidate for further functionalization. Additionally, the presence of the 1,1-dimethylethyl ester group at the carboxylic acid position enhances the compound's solubility and stability under various reaction conditions. This feature is particularly advantageous in synthetic chemistry and drug delivery systems.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving precise control over regioselectivity and stereoselectivity. Researchers have employed strategies such as cross-coupling reactions, oxidative cyclizations, and enzymatic catalysis to construct the indazole framework with high precision. The integration of these techniques has not only improved the yield but also expanded the scope of potential applications for this compound.
In terms of biological activity, studies have demonstrated that indazole derivatives exhibit potent anti-inflammatory, antioxidant, and anticancer properties. The phenylmethoxy group in this compound has been shown to enhance its bioavailability and reduce toxicity in preclinical models. Furthermore, computational studies using molecular docking techniques have revealed that this compound can interact with key protein targets involved in inflammatory pathways, suggesting its potential as a lead molecule for drug development.
The 1H-indazole system has also been explored in materials science for its role in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a versatile ligand has opened new avenues for designing porous materials with applications in gas storage and catalysis.
From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize this compound. These methods have provided insights into its molecular geometry, electronic transitions, and crystalline structure, further solidifying its role in cutting-edge research.
In conclusion, the compound 1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-, 1,1-dimethylethyl ester (CAS No. 753922-08-6) represents a prime example of how structural modifications can enhance the versatility and applicability of organic molecules. With ongoing research focusing on its synthesis, characterization, and biological evaluation, this compound holds immense promise for advancing both chemical science and therapeutic development.
753922-08-6 (1H-Indazole-1-carboxylic acid, 3-methyl-6-(phenylmethoxy)-,1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)